2-[4-(3-methoxybenzyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C22H29N3O2/c1-18(20-8-4-3-5-9-20)23-22(26)17-25-13-11-24(12-14-25)16-19-7-6-10-21(15-19)27-2/h3-10,15,18H,11-14,16-17H2,1-2H3,(H,23,26)
• InChI Key: FSGLIKXSWHHADL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN2CCN(CC2)CC3=CC(=CC=C3)OC
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

The compound “2-[4-(3-methoxybenzyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide” has a molecular formula of C22H29N3O2. It has an average mass of 367.485 Da and a monoisotopic mass of 367.225983 Da.

Synthesis Analysis

The synthesis of piperazine derivatives, which includes our compound of interest, has been a topic of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Future Directions

The future directions in the research of this compound could involve exploring its potential biological activities, optimizing its synthesis, and studying its physical and chemical properties in more detail.